Cas no 2171974-65-3 (tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2171974-65-3
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6015377
• PubChem ID: 165603213
• Update Time: 2025-10-05

tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)piperidine-1-carboxylate
• 2171974-65-3
• EN300-1631055

• Inchi： 1S/C15H27NO4/c1-13(2,3)20-12(18)16-9-5-6-14(10-16,11-17)15(19)7-4-8-15/h17,19H,4-11H2,1-3H3
• InChI Key： BKOABXBEXFDABQ-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(CO)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)piperidine-1-carboxylate

Comprehensive Analysis of tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2171974-65-3)

The compound tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2171974-65-3) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structural features, including the hydroxycyclobutyl and hydroxymethyl groups, make it a valuable building block for the development of novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for piperidine derivatives has surged, driven by their versatility in medicinal chemistry. The tert-butyl carboxylate moiety in this compound provides excellent stability and reactivity, making it a preferred choice for multi-step synthetic routes. With the growing focus on sustainable chemistry and green synthesis, this compound aligns well with modern trends, as it can be efficiently synthesized using environmentally friendly protocols. Its hydroxyl-functionalized structure also allows for further derivatization, catering to the needs of custom synthesis.

One of the most frequently searched questions in the field is: "What are the applications of tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)piperidine-1-carboxylate in drug development?" This compound serves as a key intermediate in the synthesis of small molecule inhibitors and modulators of biological targets, particularly in neurological and metabolic disorders. Its cyclobutyl ring contributes to enhanced binding affinity and selectivity, which are critical for optimizing drug candidates. Additionally, its hydroxymethyl group offers a handle for further functionalization, enabling the creation of diverse molecular libraries.

Another trending topic in the scientific community is the role of sterically hindered intermediates in improving synthetic efficiency. The tert-butyl group in this compound provides steric protection, reducing unwanted side reactions during complex syntheses. This feature is particularly valuable in the development of peptidomimetics and macrocyclic compounds, where precise control over molecular geometry is essential. Researchers are also exploring its use in asymmetric catalysis, leveraging its chiral centers to achieve high enantioselectivity.

From a commercial perspective, the availability of high-purity tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)piperidine-1-carboxylate is critical for scaling up production processes. Suppliers and manufacturers are increasingly focusing on quality control and regulatory compliance to meet the stringent requirements of the pharmaceutical industry. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity.

In conclusion, tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2171974-65-3) represents a cutting-edge intermediate with broad applications in modern chemistry. Its unique structural attributes, combined with its compatibility with green chemistry principles, make it a standout choice for researchers and industrial chemists alike. As the demand for innovative synthetic building blocks grows, this compound is poised to play a pivotal role in advancing drug discovery and material science.